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Compound of Interest

Compound Name: Strontium oxide

Cat. No.: B073684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of two critical thermophysical

properties of strontium oxide (SrO): its melting point and thermal expansion coefficient. This

document is intended for researchers, scientists, and professionals in drug development who

require a thorough understanding of the material characteristics of strontium oxide for various

applications, including its use in bioceramics and as a component in pharmaceutical

formulations.

Quantitative Data Summary
The fundamental thermophysical properties of strontium oxide are summarized in the table

below. These values are critical for predicting the material's behavior under various

temperature conditions.
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Property Value Notes

Melting Point 2531 °C (2804 K)

Strontium oxide has a very

high melting point,

characteristic of refractory

oxides.

Linear Thermal Expansion

Coefficient (α)

Data for pure, polycrystalline

SrO is not readily available in

the literature. However, values

for related strontium-containing

perovskite oxides are reported.

For example, the average

linear thermal expansion

coefficient for SrZrO₃ is

approximately 2.98 x 10⁻⁶ K⁻¹

at temperatures below 970 K.

[1] The coefficient for SrTiO₃ is

about 3.23 x 10⁻⁵ K⁻¹.[1] It is

important to experimentally

determine the coefficient for

specific applications.

The thermal expansion

behavior is a crucial parameter

for assessing the

thermomechanical stability of

materials, especially in

composite structures or when

subjected to thermal cycling.

Experimental Protocols
A precise understanding of the methodologies used to determine these properties is essential

for data interpretation and replication. The following sections detail the standard experimental

protocols for measuring the melting point and thermal expansion coefficient of ceramic

materials like strontium oxide.

The high melting point of strontium oxide necessitates specialized techniques for accurate

measurement. The capillary method, while common for organic compounds, is not suitable for

such refractory materials. High-temperature visual observation or thermal analysis methods are

employed.

Protocol: High-Temperature Optical Pyrometry
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Sample Preparation: A small, representative sample of pure strontium oxide powder is

pressed into a pellet or placed in a crucible made of a high-melting-point, non-reactive

material such as tungsten or molybdenum.

Furnace and Atmosphere: The sample is placed in a high-temperature furnace, often an

induction furnace or a strip furnace, capable of reaching temperatures above 2600 °C.[2]

The furnace atmosphere is typically controlled to be inert (e.g., argon) or a vacuum to

prevent any chemical reactions at elevated temperatures.[2]

Heating: The sample is heated at a controlled rate. It is crucial to ensure uniform heating to

minimize thermal gradients within the sample.

Temperature Measurement: A calibrated optical pyrometer is used to measure the

temperature of the sample. The pyrometer is focused on the surface of the sample, and its

brightness is compared to a calibrated filament to determine the temperature.[2] To ensure

accuracy, it is desirable to approximate blackbody conditions, which can be achieved by

sighting the pyrometer into a small cavity within the sample or the crucible.[2][3]

Observation and Melting Point Determination: The sample is visually monitored through a

protected viewing port as the temperature increases. The melting point is identified as the

temperature at which the first sign of liquid formation is observed, or when the sample begins

to flow.[4][5] For crystalline solids, this transition should be sharp. The temperature at which

the entire sample becomes liquid is also recorded to define the melting range.[4][6]

Calibration: The entire system, including the pyrometer and furnace, should be calibrated

against standard reference materials with known melting points in a similar temperature

range.[2][3]

Dilatometry is the most common and accurate method for measuring the coefficient of thermal

expansion (CTE) of solid materials like ceramics.[7][8][9][10]

Protocol: Push-Rod Dilatometry

Sample Preparation: A dense, sintered bar or cylindrical sample of strontium oxide with a

precisely known length (typically 10 to 50 mm) is prepared.[10] The end faces of the sample

should be flat and parallel.
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Apparatus: A push-rod dilatometer is used. This instrument consists of a furnace for

controlled heating and cooling, a sample holder (often made of fused silica or alumina), a

push-rod that rests against the sample, and a highly sensitive displacement transducer (like

an LVDT) to measure the change in the sample's length.[8][11]

Measurement Procedure:

The sample is placed in the sample holder, and the push-rod is brought into contact with it.

The sample is heated in the furnace according to a predefined temperature program,

which includes a controlled heating rate (e.g., 5 °C/min).[7]

As the temperature changes, the sample expands or contracts, causing the push-rod to

move. This displacement is continuously recorded by the transducer, along with the

corresponding temperature measured by a thermocouple placed near the sample.[11]

Data Analysis: The change in length (ΔL) is plotted against the change in temperature (ΔT).

The coefficient of linear thermal expansion (α) is calculated from the slope of this curve using

the following formula:[12][13]

α = (1/L₀) * (ΔL/ΔT)

where L₀ is the initial length of the sample. The CTE is often reported as an average value

over a specific temperature range.

Calibration: The dilatometer is calibrated using a standard material with a well-characterized

and certified thermal expansion, such as sapphire or alumina.

Synthesis and Analysis Workflow
The properties of strontium oxide can be influenced by its synthesis method and purity. The

sol-gel method is a common technique for producing fine, high-purity strontium oxide
powders.[14][15][16]

The following diagram illustrates the typical workflow for the sol-gel synthesis of strontium
oxide nanoparticles, followed by characterization to confirm purity and crystallinity.
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Characterization

Start Materials:
Strontium Nitrate

Sodium Hydroxide

Mixing and Stirring
(e.g., 0.2M Sr(NO₃)₂ + 0.5M NaOH)

Precipitation of
Strontium Hydroxide
(White Precipitate)

Washing with
Methyl Alcohol

(to remove impurities)

Centrifugation
(e.g., 5000 rpm for 5 min)

Drying
(at room temperature or elevated)

Calcination
(Heat Treatment to form SrO)

XRD Analysis
(Phase Purity and Crystallite Size)

Purity & Structure

SEM Analysis
(Morphology and Particle Size)

Morphology

FTIR Spectroscopy
(Confirmation of Sr-O bond)

Bonding

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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